8-Bromotheophylline
8-Bromotheophylline
Bromotheophylline is the active moiety of pamabrom, a mixture of 2-amino-2-methyl-propanol and bromotheophylline. From this mixture, bromotheophylline acts as a weak diuretic that has been used along with some analgesics to relieve the symptoms of premenstrual syndrome. Bromotheophylline is categorized on the FDA as a drug substance with an inactive state since March, 1980. It is also approved by Health Canada to be used alone or in combination with [DB00316] in OTC products.
See also: Pamabrom (active moiety of).
See also: Pamabrom (active moiety of).
Brand Name:
Vulcanchem
CAS No.:
10381-75-6
VCID:
VC20776973
InChI:
InChI=1S/C7H7BrN4O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H,9,10)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Br
Molecular Formula:
C7H7BrN4O2
Molecular Weight:
259.06 g/mol
8-Bromotheophylline
CAS No.: 10381-75-6
Cat. No.: VC20776973
Molecular Formula: C7H7BrN4O2
Molecular Weight: 259.06 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bromotheophylline is the active moiety of pamabrom, a mixture of 2-amino-2-methyl-propanol and bromotheophylline. From this mixture, bromotheophylline acts as a weak diuretic that has been used along with some analgesics to relieve the symptoms of premenstrual syndrome. Bromotheophylline is categorized on the FDA as a drug substance with an inactive state since March, 1980. It is also approved by Health Canada to be used alone or in combination with [DB00316] in OTC products. See also: Pamabrom (active moiety of). |
|---|---|
| CAS No. | 10381-75-6 |
| Molecular Formula | C7H7BrN4O2 |
| Molecular Weight | 259.06 g/mol |
| IUPAC Name | 8-bromo-1,3-dimethyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C7H7BrN4O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H,9,10) |
| Standard InChI Key | SKTFQHRVFFOHTQ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Br |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Br |
| Boiling Point | Decomposes at 300 ºC |
| Melting Point | 295-316 ºC |
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